Cas no 1261847-77-1 (4-Bromo-3-(bromomethyl)benzamide)

• Product Name: 4-Bromo-3-(bromomethyl)benzamide
• CAS No: 1261847-77-1
• MF: C₈H₇Br₂NO
• MW: 292.955280542374
• CID: 4960343
• Update Time: 2025-11-03

4-Bromo-3-(bromomethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)benzamide

• Inchi： 1S/C8H7Br2NO/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-3H,4H2,(H2,11,12)
• InChI Key： JSVATNCHJIARAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N)=O)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 4-Bromo-3-(bromomethyl)benzamide

4-Bromo-3-(bromomethyl)benzamide

The compound 4-Bromo-3-(bromomethyl)benzamide, identified by the CAS number 1261847-77-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzamide group substituted with bromine atoms at specific positions. The presence of bromine substituents at the 4 and 3 positions of the benzene ring, along with a bromomethyl group, imparts distinctive chemical properties that make it valuable for various applications.

Recent studies have highlighted the potential of 4-Bromo-3-(bromomethyl)benzamide in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. The bromine substituents in the molecule are known to enhance its reactivity, making it an ideal candidate for further functionalization. For instance, the bromine atoms can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

In addition to its role in drug development, 4-Bromo-3-(bromomethyl)benzamide has been investigated for its applications in materials science. The compound's structure allows for the formation of stable polymers and coatings, which exhibit improved mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into high-performance materials used in aerospace and automotive industries.

The synthesis of 4-Bromo-3-(bromomethyl)benzamide involves a multi-step process that typically begins with the bromination of an aromatic ring followed by amide formation. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards required for both laboratory and industrial applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining efficiency.

Furthermore, computational studies have provided insights into the electronic properties of 4-Bromo-3-(bromomethyl)benzamide. Quantum mechanical calculations have revealed how the bromine substituents influence the molecule's electron distribution, which is crucial for understanding its reactivity and stability. These findings have been instrumental in guiding experimental designs and predicting potential reaction pathways.

In conclusion, 4-Bromo-3-(bromomethyl)benzamide (CAS No. 1261847-77-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and potential for functionalization make it a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.